Cas no 688353-01-7 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide
• CAS No: 688353-01-7
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 5924508
• PubChem ID: 4188330
• Update Time: 2025-07-14

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-3-methoxy-
• SR-01000907240-1
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-methoxybenzamide
• F0611-0049
• 688353-01-7
• SR-01000907240
• AB00669242-01
• AKOS024586899
• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide

• Inchi： 1S/C21H22N2O3/c1-13-9-17-11-16(21(25)23-19(17)10-14(13)2)7-8-22-20(24)15-5-4-6-18(12-15)26-3/h4-6,9-12H,7-8H2,1-3H3,(H,22,24)(H,23,25)
• InChI Key： PKKVWQYASOMSBX-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C(C)=C2)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 350.163
• Monoisotopic Mass: 350.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.172±0.06 g/cm3(Predicted)
• Boiling Point: 601.7±55.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide

Introduction to N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide (CAS No. 688353-01-7)

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and pharmacological properties. This compound, identified by the CAS number 688353-01-7, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide is characterized by the presence of a dihydroquinoline core fused with an amide functional group. The dihydroquinoline moiety is a well-known scaffold in medicinal chemistry, often associated with bioactive compounds that target various enzymatic and cellular pathways. Specifically, dihydroquinoline derivatives have been explored for their potential in treating neurological disorders, infectious diseases, and cancer.

The 3-methoxybenzamide part of the molecule introduces a hydrophilic group that enhances solubility and bioavailability, which are critical factors in drug formulation. This combination of structural features makes N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide a versatile candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets more accurately. Studies have suggested that the dihydroquinoline core can interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. For instance, research has indicated that dihydroquinoline derivatives may inhibit kinases and other enzymes involved in signal transduction pathways.

The methoxybenzamide group further contributes to the compound's pharmacological profile by influencing its metabolic stability and distribution within the body. This aspect is particularly important in drug design, as it can affect how a drug is processed and eliminated by the body. By optimizing these structural elements, researchers aim to develop more effective and safer therapeutic agents.

In vitro studies have begun to explore the potential applications of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide in various disease models. Preliminary results suggest that this compound may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory pathways. Additionally, its ability to interact with DNA-binding proteins has raised interest in its potential as an anticancer agent.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic strategies are crucial for producing sufficient quantities of the compound for further biological testing.

One of the most exciting aspects of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3-methoxybenzamide is its potential for structural modification. By varying substituents on the dihydroquinoline or benzamide moieties, researchers can explore a wide range of biological activities. This flexibility makes it an attractive scaffold for designing novel drugs with tailored properties.

Collaborative efforts between chemists and biologists are essential for unlocking the full potential of this compound. Integration of experimental data with computational modeling allows for a deeper understanding of its mechanism of action and helps guide future modifications. Such interdisciplinary approaches are increasingly common in modern drug discovery pipelines.

The future prospects for N-2-(6,7-dimethyl-2-oxyo1_2-dihydroquinolin_3_yl)ethyl_3_methoxybenzamide are promising. Ongoing research aims to identify new therapeutic applications and optimize its pharmacokinetic properties. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in developing innovative treatments for various diseases.